Cas no 1806518-75-1 (Methyl 2-chloro-4-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 2-chloro-4-(3-chloropropanoyl)benzoate
• CAS No: 1806518-75-1
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 4950393
• Update Time: 2025-05-20

Methyl 2-chloro-4-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H10Cl2O3/c1-16-11(15)8-3-2-7(6-9(8)13)10(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： GIYDKBRTXHNDGC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-4-(3-chloropropanoyl)benzoate

Methyl 2-chloro-4-(3-chloropropanoyl)benzoate: A Comprehensive Overview

Methyl 2-chloro-4-(3-chloropropanoyl)benzoate, identified by the CAS number 1806518-75-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with chlorine atoms at specific positions. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of Methyl 2-chloro-4-(3-chloropropanoyl)benzoate consists of a benzene ring with two chlorine substituents. One chlorine atom is located at the ortho position (position 2), while the other is part of a propanoyl group attached to the para position (position 4). This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The methyl ester group further contributes to the compound's solubility and reactivity in different chemical environments.

Recent studies have highlighted the potential of Methyl 2-chloro-4-(3-chloropropanoyl)benzoate in various chemical reactions, particularly in the synthesis of complex organic molecules. Its ability to undergo nucleophilic acyl substitution reactions has been extensively explored, making it a useful precursor in the preparation of bioactive compounds. Researchers have also investigated its role in catalytic processes, where its stability under certain reaction conditions has proven advantageous.

In terms of physical properties, Methyl 2-chloro-4-(3-chloropropanoyl)benzoate exhibits a melting point that is significantly influenced by the electron-withdrawing effects of the chlorine atoms. This compound is also known for its moderate solubility in organic solvents, which facilitates its use in solution-based reactions. Its UV-Vis spectrum reveals absorption bands characteristic of aromatic systems with conjugated substituents, providing insights into its electronic structure.

The synthesis of Methyl 2-chloro-4-(3-chloropropanoyl)benzoate typically involves multi-step procedures, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, reducing production costs and improving yield. These methods often incorporate modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

From an application perspective, Methyl 2-chloro-4-(3-chloropropanoyl)benzoate has found utility in the development of pharmaceutical agents, where its structural features can be exploited to design molecules with desired pharmacokinetic properties. Additionally, its use as an intermediate in agrochemicals and specialty chemicals has been explored, underscoring its versatility in different industrial settings.

In conclusion, Methyl 2-chloro-4-(3-chloropropanoyl)benzoate (CAS No. 1806518-75-1) is a compound with a rich chemical profile and diverse applications. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.